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Compound of Interest

Compound Name: 1,2-Butadienone, 3-methyl-

Cat. No.: B15446486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of gaseous 1,2-Butadienone, 3-methyl-, also known as 3-Methyl-1,2-butadiene. This

highly volatile and flammable compound requires stringent safety measures and specialized

handling procedures in a laboratory setting.

Introduction
1,2-Butadienone, 3-methyl- (CAS No: 598-25-4) is a colorless, volatile liquid with a low boiling

point, meaning it readily forms a flammable gas at room temperature.[1][2] It is primarily used in

organic synthesis.[1] Due to its hazardous nature, including high flammability and potential

health risks, adherence to strict safety protocols is paramount.[2][3][4][5]

Quantitative Data Summary
A summary of the key quantitative data for 1,2-Butadienone, 3-methyl- is presented in the

table below for easy reference.
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Property Value Source

Molecular Formula C5H8 [1]

Molecular Weight 68.117 g/mol [6]

Boiling Point 40-41 °C (lit.) [1][2]

Melting Point -148 °C (lit.) [1][2]

Density 0.694 g/mL at 25 °C (lit.) [1][2]

Vapor Pressure 473.6 hPa at 20 °C [2]

Flash Point -12 °C (closed cup) [2]

Lower Explosion Limit 1.5 %(V) [2]

Solubility
Soluble in ether, benzene,

acetone, ethanol.[1][2]

Safety Precautions and Hazard Management
3.1. Hazard Identification

Flammability: Highly flammable liquid and vapor.[2][5] Vapors can form explosive mixtures

with air.[7]

Health Hazards: Causes skin and serious eye irritation.[1][2][5] May cause respiratory

irritation.[2] May be fatal if swallowed and enters airways.[2]

Environmental Hazards: Should not be released into the environment.[5]

3.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield meeting EN 166 standards.[8]

Hand Protection: Wear chemically resistant gloves (e.g., Butyl rubber) complying with EN

374.[8]

Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[2]
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Respiratory Protection: Use a full-face respirator with appropriate cartridges if engineering

controls are insufficient or during emergency situations.[2]

3.3. Engineering Controls

Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[3][5]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static discharge.[3][5][9] Use explosion-proof electrical equipment.[3][5]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5]

Experimental Protocols
4.1. Protocol for Generating and Handling Gaseous 1,2-Butadienone, 3-methyl- in a Closed

System

This protocol describes a method for generating a controlled stream of gaseous 1,2-
Butadienone, 3-methyl- for use in reactions or analytical procedures.

Materials:

Liquid 1,2-Butadienone, 3-methyl-

Inert gas supply (e.g., Nitrogen or Argon) with a regulator and flow meter

Gas-tight syringes

Schlenk line or similar inert atmosphere apparatus

Reaction vessel or analytical instrument inlet

Heating mantle with temperature controller

Condenser with a cooling fluid supply
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Scrubber or trap containing a suitable neutralizing agent (e.g., activated carbon)

Procedure:

System Setup: Assemble the apparatus in a chemical fume hood. The setup should consist

of a flask containing a small amount of liquid 1,2-Butadienone, 3-methyl-, connected to an

inert gas line. The outlet of the flask should be connected to the reaction vessel or

instrument, followed by a condenser and a scrubber before venting to the fume hood

exhaust.

Inert Atmosphere: Purge the entire system with an inert gas to remove air and moisture.

Vapor Generation: Gently heat the flask containing the liquid 1,2-Butadienone, 3-methyl-
using a heating mantle to a temperature slightly above its boiling point (40-41 °C).

Gas Delivery: Control the flow of the inert gas through the flask to carry the gaseous

compound into the reaction vessel. The concentration of the gaseous analyte can be

controlled by adjusting the temperature and the inert gas flow rate.

Condensation and Trapping: Any unreacted vapor exiting the reaction vessel should be

passed through a condenser to liquefy it, followed by a scrubber to trap any remaining

volatile compound before venting.

Shutdown: Once the experiment is complete, turn off the heat source and allow the system

to cool down under the inert gas flow. Purge the system with inert gas to remove any

residual vapors.

4.2. Protocol for Transferring Liquid 1,2-Butadienone, 3-methyl-

Due to its high volatility, transferring the liquid requires care to minimize the release of

flammable vapors.

Materials:

Sealed container of 1,2-Butadienone, 3-methyl-

Gas-tight syringe with a long needle
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Septum-sealed receiving vessel

Inert gas supply

Procedure:

Preparation: Ensure the receiving vessel is under a positive pressure of an inert gas.

Syringe Purge: Purge the gas-tight syringe with inert gas several times to remove any air.

Liquid Withdrawal: Carefully pierce the septum of the 1,2-Butadienone, 3-methyl- container

with the syringe needle and slowly withdraw the desired volume of liquid. The headspace of

the container should be backfilled with inert gas to prevent a vacuum.

Transfer: Quickly and carefully transfer the liquid by injecting it through the septum of the

receiving vessel.

Syringe Cleaning: Immediately rinse the syringe with a suitable solvent (e.g., acetone) in the

fume hood and purge with inert gas.

Visualizations
Experimental Workflow for Handling Gaseous 1,2-Butadienone, 3-methyl-
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Caption: Workflow for the safe generation and handling of gaseous 1,2-Butadienone, 3-
methyl-.

Logical Relationship of Safety Measures
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Caption: Interrelationship between hazards and control measures for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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